Cas no 4075-79-0 (N-Acetyl-4-aminobiphenyl)

N-Acetyl-4-aminobiphenyl structure

Product Name:N-Acetyl-4-aminobiphenyl

CAS No:4075-79-0

MF:C₁₄H₁₃NO

MW:211.259123563766

CID:926153

PubChem ID:19998

Update Time:2025-09-27

N-Acetyl-4-aminobiphenyl Chemical and Physical Properties

Names and Identifiers

- N-([1,1'-Biphenyl]-4-yl)acetamide
- N-Acetyl-4-aminobiphenyl
- 4-acetylaminobiphenyl
- N-(4-phenylphenyl)acetamide
- 4-acetamido-biphenyl
- 4-Acetamidobiphenyl
- 4-acetylamino-1,1'-biphenyl
- 4-Biphenylacetamide
- 4-Biphenylacetylamide
- 4'-Phenylacetanilide
- Acetanilide, 4'-phenyl-
- Acetanilide, p-phenyl-
- N-(4-Biphenylyl)acetamide
- N-acetoxy-4-aminobiphenyl
- N-acetyl-4-animobiphenyl
- N-biphenyl-4-yl-acetamide
- p-Phenylacetanilide
- NSC227192
- (4-Biphenyl)acetamide
- UNII-U9BHQ2TJ87
- N-[1,1'-Biphenyl]-4-ylacetamide #
- BRN 2097736
- Acetamide, N-(1,1'-biphenyl)-4-yl-
- AKOS000121530
- U9BHQ2TJ87
- Q27290959
- NS00017496
- N-{[1,1'-biphenyl]-4-yl}acetamide
- DB-340009
- SCHEMBL171741
- NSC 227192
- Z30177125
- CCRIS 734
- NSC65931
- Acetamide,1'-biphenyl]-4-yl-
- CHEBI:177487
- N-(biphenyl-4-yl)acetamide
- 4'-Fenylacetanilid
- 4-acetaminobiphenyl
- N-(4-Biphenyl)acetamide
- HMS1446I06
- IDI1_016849
- N-4-Biphenylacetamide
- ACETAMIDE,N-[1,1'-BIPHENYL]-4-YL-
- N-(1,1'-Biphenyl)-4-ylacetamide
- N-biphenyl-4-ylacetamide
- AI3-01431
- Acetamide, N-[1,1'-biphenyl]-4-yl-
- ACETYLAMINOBIPHENYL, 4-
- N-Acetylxenylamin
- NSC-3134
- N-Acetylxenylamin [Czech]
- HSDB 5068
- STK396441
- Maybridge3_005462
- WLN: 1VMR DR
- NCIOpen2_002951
- N-(1,1'-Biphenyl-4-yl)acetamide
- 4-acetamido-1,1'biphenyl
- NSC 65931
- NSC-65931
- NSC-227192
- CHEMBL300429
- NSC3134
- 4-ACETYLAMINOBIPHENYL [HSDB]
- EN300-15554
- C20285
- 4-acetamido-1,1'-biphenyl
- 4075-79-0
- 4-(Acetylamino)biphenyl
- 4-12-00-03248 (Beilstein Handbook Reference)
- NSC 3134
- Biphenyl, 4-acetamido
- 4'-Fenylacetanilid [Czech]
- MFCD00276655
- 4-Phenylacetanilide
- DTXSID8039243
- HS-3095
- MDL： MFCD00276655
- Inchi： 1S/C14H13NO/c1-11(16)15-14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-10H,1H3,(H,15,16)
- InChI Key： SVLDILRDQOVJED-UHFFFAOYSA-N
- SMILES： O=C(C)NC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 211.09979
Monoisotopic Mass: 211.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 1.0694 (rough estimate)
Melting Point: 171°C
Boiling Point: 350.95°C (rough estimate)
Refractive Index: 1.5780 (estimate)
PSA: 29.1
LogP: 3.38500

N-Acetyl-4-aminobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A168170-25mg	N-Acetyl-4-aminobiphenyl	4075-79-0		25mg	$ 92.00	2023-09-09
TRC	A168170-100mg	N-Acetyl-4-aminobiphenyl	4075-79-0		100mg	$ 178.00	2023-04-19
TRC	A168170-1g	N-Acetyl-4-aminobiphenyl	4075-79-0		1g	$ 529.00	2023-04-19
TRC	A168170-2.5g	N-Acetyl-4-aminobiphenyl	4075-79-0		2.5g	$ 1045.00	2023-04-19
Chemenu	CM183918-10g	N-([1,1'-Biphenyl]-4-yl)acetamide	4075-79-0	95%	10g	$450	2022-06-11
Enamine	EN300-15554-0.1g	N-(4-phenylphenyl)acetamide	4075-79-0	98%	0.1g	$31.0	2023-02-09
Enamine	EN300-15554-0.25g	N-(4-phenylphenyl)acetamide	4075-79-0	98%	0.25g	$39.0	2023-02-09
Enamine	EN300-15554-0.5g	N-(4-phenylphenyl)acetamide	4075-79-0	98%	0.5g	$63.0	2023-02-09
Enamine	EN300-15554-1.0g	N-(4-phenylphenyl)acetamide	4075-79-0	98%	1g	$0.0	2023-06-07
Enamine	EN300-15554-2.5g	N-(4-phenylphenyl)acetamide	4075-79-0	98%	2.5g	$169.0	2023-02-09